Cas no 2172238-92-3 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid
• CAS No: 2172238-92-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5921984
• PubChem ID: 165555587
• Update Time: 2025-05-20

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid
• 2172238-92-3
• EN300-1547252
• 3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)-2-methoxypropanoic acid

• Inchi： 1S/C26H30N2O7/c1-33-22(23(29)30)13-27-24(31)26(11-6-12-34-16-26)15-28-25(32)35-14-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： HXFBTHUHNKCXEU-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NCC(C(=O)O)OC)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid: A Comprehensive Overview

The compound 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid (CAS No. 2172238-92-3) is a highly specialized molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido moiety, and a methoxypropanoic acid segment. These structural elements contribute to its unique chemical properties and functional versatility.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound underscores its potential role in peptide-based drug development or as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted the importance of Fmoc-containing compounds in the design of novel therapeutic agents, particularly in the context of targeted drug delivery systems. The integration of the Fmoc group with other functional groups in this molecule suggests its potential utility in enhancing the stability and bioavailability of pharmaceutical compounds.

The formamido moiety within the structure introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as amidation or coupling reactions. This feature makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with multiple functional groups. Furthermore, the methoxypropanoic acid segment contributes to the hydrophilic nature of the molecule, which is crucial for its solubility and interactions within biological systems.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of molecules like this one with unprecedented accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution and stability of Fmoc-containing compounds. These studies have provided valuable insights into the reactivity of such molecules under various reaction conditions, paving the way for more efficient synthetic strategies.

In terms of applications, this compound is likely to find use in peptide synthesis, where its Fmoc group plays a critical role as a protective agent. Additionally, its structure suggests potential applications in medicinal chemistry, particularly in the development of small-molecule inhibitors or modulators of biological pathways. The combination of its functional groups makes it a promising candidate for further exploration in drug discovery programs.

From an environmental perspective, understanding the degradation pathways and ecological impact of such compounds is becoming increasingly important. Recent research has focused on developing sustainable synthetic methods and degradation pathways for Fmoc-containing compounds to minimize their environmental footprint. This compound's structure may influence its biodegradability and toxicity profiles, which are critical considerations for its safe handling and disposal.

In conclusion, 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methoxypropanoic acid (CAS No. 2172238-92-3) is a multifunctional compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new applications and optimize synthetic methods for such compounds, their role in advancing medical science will undoubtedly grow.